![molecular formula C16H16N4S B5705629 2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole](/img/structure/B5705629.png)
2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole
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Overview
Description
2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole, also known as MMBMT, is a tetrazole derivative that has gained attention in recent years due to its potential use in scientific research. MMBMT is a complex organic compound that has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer. Furthermore, this compound has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2 and NF-κB. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage. Additionally, this compound has been shown to have antitumor properties, which can inhibit the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and stored. Additionally, this compound has been shown to have low toxicity, which makes it suitable for in vitro and in vivo experiments. However, this compound has some limitations for laboratory experiments. It has low solubility in water, which can limit its use in some experiments. Additionally, this compound can be difficult to purify, which can affect the accuracy of experimental results.
Future Directions
For the study of 2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole include further investigation of its mechanism of action, potential use in the treatment of neurodegenerative diseases and cancer, and optimization of its synthesis and purification methods.
Synthesis Methods
2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole can be synthesized through various methods, including the reaction of 4-methylbenzylamine with 4-(methylthio)phenyl isocyanate, followed by the reaction with sodium azide and subsequent reduction with hydrogen gas. Another method involves the reaction of 4-methylbenzylamine with 4-(methylthio)phenyl isocyanate, followed by the reaction with sodium azide and subsequent cyclization with copper(I) bromide. These methods have been optimized to produce high yields of this compound.
Scientific Research Applications
2-(4-methylbenzyl)-5-[4-(methylthio)phenyl]-2H-tetrazole has been used in various scientific research studies due to its potential as a bioactive compound. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to have potential as a diagnostic tool for cancer.
properties
IUPAC Name |
2-[(4-methylphenyl)methyl]-5-(4-methylsulfanylphenyl)tetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4S/c1-12-3-5-13(6-4-12)11-20-18-16(17-19-20)14-7-9-15(21-2)10-8-14/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHMWRKDLECIFJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2N=C(N=N2)C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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